Cas no 851718-76-8 (N-{3-5-(4-methoxyphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide)

• Product Name: N-{3-5-(4-methoxyphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
• CAS No: 851718-76-8
• MF: C₂₀H₂₃N₃O₄S
• MW: 401.479323625565
• CID: 6084122
• PubChem ID: 4406503
• Update Time: 2025-07-09

N-{3-5-(4-methoxyphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{3-5-(4-methoxyphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
• N-(3-(5-(4-methoxyphenyl)-1-propionyl-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide
• Methanesulfonamide, N-[3-[4,5-dihydro-5-(4-methoxyphenyl)-1-(1-oxopropyl)-1H-pyrazol-3-yl]phenyl]-
• Z108564326
• AKOS001159917
• F0621-0548
• 851718-76-8
• N-{3-[5-(4-methoxyphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide
• N-[3-[3-(4-methoxyphenyl)-2-propanoyl-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide

• Inchi： 1S/C20H23N3O4S/c1-4-20(24)23-19(14-8-10-17(27-2)11-9-14)13-18(21-23)15-6-5-7-16(12-15)22-28(3,25)26/h5-12,19,22H,4,13H2,1-3H3
• InChI Key： NTWAFLWVKDGCIP-UHFFFAOYSA-N
• SMILES： CS(NC1=CC=CC(C2CC(C3=CC=C(OC)C=C3)N(C(=O)CC)N=2)=C1)(=O)=O

Computed Properties

• Exact Mass: 401.14092740g/mol
• Monoisotopic Mass: 401.14092740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 96.4Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 574.9±60.0 °C(Predicted)
• pka: 8.16±0.10(Predicted)

Additional information on N-{3-5-(4-methoxyphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide

Comprehensive Analysis of N-{3-5-(4-methoxyphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide (CAS 851718-76-8)

N-{3-5-(4-methoxyphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide (CAS 851718-76-8) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This compound features a unique pyrazole core structure, which is often associated with bioactive properties. The presence of a methanesulfonamide group and a 4-methoxyphenyl moiety enhances its potential applications in drug discovery and development. Researchers are increasingly interested in this compound due to its structural complexity and possible interactions with biological targets.

In recent years, the demand for novel heterocyclic compounds like N-{3-5-(4-methoxyphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide has surged, driven by advancements in medicinal chemistry and computational drug design. The compound's CAS 851718-76-8 identifier ensures precise tracking in scientific databases, making it a valuable reference for academic and industrial studies. Its potential as a kinase inhibitor or anti-inflammatory agent has sparked discussions in online forums and research communities, aligning with current trends in targeted therapy and personalized medicine.

The synthesis of N-{3-5-(4-methoxyphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide involves multi-step organic reactions, including cyclocondensation and sulfonylation. These processes are critical for achieving high purity and yield, which are essential for reliable experimental results. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize this compound, ensuring its structural integrity. The growing interest in high-throughput screening and fragment-based drug discovery further highlights the relevance of this molecule in modern research.

From a commercial perspective, CAS 851718-76-8 is often sought after by pharmaceutical manufacturers and biotech startups focusing on innovative therapeutics. Its inclusion in compound libraries and catalogs underscores its importance in the competitive landscape of drug development. Additionally, the compound's structure-activity relationship (SAR) is a hot topic in scientific literature, with researchers exploring modifications to enhance its efficacy and selectivity. This aligns with the broader industry shift toward rational drug design and AI-driven molecular optimization.

Environmental and safety considerations are also paramount when handling N-{3-5-(4-methoxyphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide. While it is not classified as hazardous, proper laboratory practices and waste disposal protocols must be followed to ensure compliance with regulatory standards. The compound's stability under various conditions is another area of investigation, particularly for long-term storage and transportation in the global supply chain.

In conclusion, N-{3-5-(4-methoxyphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide (CAS 851718-76-8) represents a promising candidate for future therapeutic applications. Its intricate structure and potential bioactivity make it a subject of ongoing research, reflecting the dynamic nature of chemical innovation and drug discovery. As scientific inquiries continue to evolve, this compound is likely to remain a focal point in discussions about next-generation pharmaceuticals and biomolecular interactions.